N-(5,6-dihydrobenzo[h]quinazolin-2-yl)-2-(isopropylsulfanyl)acetamide

• IUPAC Name: N-(5,6-dihydrobenzo[h]quinazolin-2-yl)-2-propan-2-ylsulfanylacetamide
• InChI: InChI=1S/C17H19N3OS/c1-11(2)22-10-15(21)19-17-18-9-13-8-7-12-5-3-4-6-14(12)16(13)20-17/h3-6,9,11H,7-8,10H2,1-2H3,(H,18,19,20,21)
• InChI Key: FOQBPBYBUJWXRK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SCC(=O)NC1=NC=C2CCC3=CC=CC=C3C2=N1
• Molecular Formula: C17H19N3OS
• Molecular Weight: 313.4 g/mol

Description

N-(5,6-dihydrobenzo[h]quinazolin-2-yl)-2-(isopropylsulfanyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is known for its unique properties and has been studied extensively for its mechanism of action and physiological effects.

Scientific Research Applications

Quinazoline and its derivatives, such as N-(5,6-dihydrobenzo[h]quinazolin-2-yl)-2-(isopropylsulfanyl)acetamide, have been the subject of extensive research due to their broad spectrum of biological activities. These compounds are known for their potential in the development of new therapeutic agents, particularly in the field of cancer treatment, due to their ability to inhibit various biological targets.

Anticancer Applications

Quinazoline derivatives have demonstrated significant promise as anticancer agents. Research has highlighted their effectiveness in inhibiting epidermal growth factor receptor (EGFR), a key target in cancer therapy. Unlike first-generation EGFR inhibitors, quinazoline compounds have shown the ability to inhibit both wild-type and mutated forms of EGFR. This has led to the development of novel quinazoline compounds as potential anticancer drugs, with several patents approved for their use as kinase inhibitors, among other targets. These findings suggest that quinazoline derivatives could play a crucial role in the future of cancer treatment, offering a promising avenue for the development of new therapeutic options (Ravez, Castillo-Aguilera, Depreux, & Goossens, 2015).

Optoelectronic Applications

Beyond their biomedical applications, quinazoline derivatives have also been explored for their potential in optoelectronic materials. These compounds, including quinazoline-4(3H)-ones, have been integrated into π-extended conjugated systems, proving valuable for the creation of novel optoelectronic materials. Their incorporation has led to the development of materials for organic light-emitting diodes (OLEDs), including white OLEDs and highly efficient red phosphorescent OLEDs, showcasing the versatility and potential of quinazoline compounds in technological applications as well (Lipunova, Nosova, Charushin, & Chupakhin, 2018).